Cas no 2229495-59-2 (3-(4-chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(4-chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid
• CAS No: 2229495-59-2
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 6396543
• PubChem ID: 162738136
• Update Time: 2025-06-08

3-(4-chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid
• EN300-2001491
• 2229495-59-2

• Inchi： 1S/C9H5ClF4O2/c10-5-2-6(11)4(1-7(5)12)3-9(13,14)8(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： FMKKWDOMWHYZPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)CC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid

Introduction to 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic Acid (CAS No. 2229495-59-2)

3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2229495-59-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated carboxylic acids and is characterized by its unique structural features, including a chlorinated and difluorinated phenyl ring and a difluorinated propanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid is defined by its molecular formula C₁₀H₆ClF₃O₂. The presence of multiple fluorine atoms imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of drug candidates, making this compound a valuable starting point for drug discovery efforts.

In recent years, the development of fluorinated compounds has been a focal point in pharmaceutical research due to their potential to improve drug efficacy and safety. Fluorine atoms can significantly alter the electronic properties of molecules, leading to enhanced binding affinities to target proteins and reduced susceptibility to metabolic degradation. 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid exemplifies these advantages and has shown promising results in preliminary studies.

The synthesis of 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid typically involves multi-step reactions that include the formation of the difluorinated propanoic acid moiety and the coupling with the chlorinated difluorinated phenyl ring. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and electrophilic fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring the availability of this compound for further biological evaluation.

Biological studies have indicated that 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid exhibits potent activity against various biological targets. For instance, it has shown promising inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that this compound may have antitumor properties by modulating key signaling pathways in cancer cells.

In vitro assays have demonstrated that 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. This selective toxicity is a desirable property for anticancer agents, as it can reduce side effects associated with conventional chemotherapy. Further investigations are underway to elucidate the mechanism of action and optimize the therapeutic potential of this compound.

Clinical trials are an essential step in translating laboratory findings into practical applications. While 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid is still in the early stages of development, preclinical studies have provided encouraging results that warrant further exploration. The compound's unique chemical structure and promising biological activity make it a strong candidate for advancing into clinical trials.

In conclusion, 3-(4-Chloro-2,5-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2229495-59-2) represents a significant advancement in the field of medicinal chemistry. Its distinctive structural features and promising biological activities position it as a valuable lead compound for drug discovery efforts. Ongoing research aims to further optimize its properties and evaluate its potential therapeutic applications in various disease areas.